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Compound of Interest

Compound Name: 4'-Nitroacetoacetanilide

Cat. No.: B1361057

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-(4-nitrophenyl)-3-oxobutanamide, a
specialized chemical compound. It details its chemical and physical properties, outlines a
general synthesis protocol, and discusses its applications, particularly as a versatile
intermediate in various chemical syntheses relevant to industrial and research settings.

Chemical Identity and Properties

N-(4-nitrophenyl)-3-oxobutanamide, also known by its common synonym 4'-
Nitroacetoacetanilide, is an organic compound recognized for its role as a chemical
intermediate.[1] Its formal IUPAC name is N-(4-nitrophenyl)-3-oxobutanamide.[2] The presence
of a nitro group, an amide linkage, and a (3-keto group makes it a valuable building block in
organic synthesis.

It is important to distinguish this compound from the similarly named 4-Nitroacetanilide (IUPAC:
N-(4-nitrophenyl)acetamide), which has a different chemical structure, CAS number, and
properties.[3][4]

Table 1: Physicochemical Properties of N-(4-nitrophenyl)-3-oxobutanamide
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Property Value Reference(s)
N-(4-nitrophenyl)-3-

IUPAC Name ( - . yh [2]
oxobutanamide
4'-Nitroacetoacetanilide, p-

Synonyms _ . [1]
Nitroacetoacetanilide

CAS Number 4835-39-6 [11[2]

Molecular Formula C10H10N204 [1112]

Molecular Weight 222.20 g/mol [2]
Bright yellow crystalline

Appearance Y y [1]
powder

Melting Point 122-123 °C [5]

Boiling Point 498.6 °C at 760 mmHg [1][5]

| Density | 1.331 g/cm3 |[1][5] |
Table 2: Spectral Data Summary
. . Data Availability / Key

Spectroscopic Technique Reference(s)
Features
Data available in spectral

13C NMR [2]

databases.

| Mass Spectrometry | GC-MS data available in spectral databases. |[2] |

Synthesis and Experimental Protocols

The synthesis of acetoacetanilides is typically achieved through the acetoacetylation of an

aniline derivative.[6] For N-(4-nitrophenyl)-3-oxobutanamide, the logical precursors are 4-

nitroaniline and an acetoacetylating agent, such as diketene or ethyl acetoacetate.

General Experimental Protocol (Reaction of 4-nitroaniline with Diketene):
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This protocol is a generalized procedure based on established methods for synthesizing
acetoacetanilides from anilines and diketene.[7][8][9]

e Reaction Setup: In a three-necked flask equipped with a stirrer, dropping funnel, and reflux
condenser, dissolve 4-nitroaniline in a suitable dry, inert organic solvent (e.g., benzene,
toluene, or ethanol under anaerobic conditions).[7][8]

o Addition of Reagent: While stirring, add a solution of diketene in the same solvent dropwise
to the aniline solution over a period of approximately 30 minutes. The reaction is exothermic
and may require cooling to maintain a controlled temperature.

o Reaction Completion: After the addition is complete, heat the mixture under reflux for 1-3
hours to ensure the reaction goes to completion.[7][8]

« |solation: Remove the solvent under reduced pressure. The resulting crude product is a solid
residue.

 Purification: Purify the crude N-(4-nitrophenyl)-3-oxobutanamide by recrystallization from a
suitable solvent system, such as aqueous ethanol, to yield the final product as a bright
yellow crystalline solid.[1][7]

General Synthesis Workflow for N-(4-nitrophenyl)-3-oxobutanamide
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Caption: General workflow for synthesizing N-(4-nitrophenyl)-3-oxobutanamide.

Applications in Research and Drug Development
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3.1. Intermediate in Pigment and Dye Synthesis

The primary industrial application of N-(4-nitrophenyl)-3-oxobutanamide is as a key
intermediate and coupling agent in the manufacturing of synthetic pigments and dyes.[1][10] Its
chemical structure allows it to participate in azo coupling reactions to produce stable and
vibrant colorants used in the textile, coatings, and plastics industries.[1]

3.2. Versatile Building Block in Organic Synthesis

Beyond dyes, its high purity and versatile functional groups make it an attractive intermediate
for the synthesis of more complex molecules in the fine chemical industry.[1] The presence of
the nitroaromatic ring, a reactive B-dicarbonyl moiety, and an amide linkage provides multiple
reaction sites for building molecular complexity. For instance, 3-oxobutanamides are known
precursors in the synthesis of various heterocyclic compounds.[11]

3.3. Potential in Drug Discovery and Development

While direct applications in drug development are not extensively documented, the structural
motifs within N-(4-nitrophenyl)-3-oxobutanamide are relevant to medicinal chemistry.

» Nitroaromatic Core: Nitroaromatic compounds are a significant class of therapeutic agents
with a wide range of pharmacological activities, including antibacterial, antiprotozoal, and
anticancer properties.[12][13][14] The nitro group is often crucial for the molecule's
mechanism of action, frequently acting as a prodrug that is metabolically reduced in
biological systems to generate reactive nitrogen species.[12][15][16]

» Scaffold for Bioactive Molecules: The compound can serve as a starting material or scaffold
for creating libraries of novel compounds for biological screening. The synthesis of various
substituted N-phenyl-3-oxobutanamides has been explored for generating molecules with
potential therapeutic value, such as in the development of pyrimidobenzimidazoles.[17]
Although many nitro-containing drugs face challenges related to toxicity, their potent activity
continues to drive research into new, selectively toxic agents.[12]
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Logical Relationships in Application
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Caption: Relationship between the compound's features and its applications.

Safety and Handling

For research and development purposes, proper handling is essential. The compound should
be stored in a cool, dry, and well-ventilated area to maintain its chemical integrity.[1] Exposure
to excessive heat or moisture should be avoided.[1] It is classified for transport as a corrosive
solid (UN3261). Users should consult the full Safety Data Sheet (SDS) before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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